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Compound of Interest

Compound Name: 5-Vinyl-2,3-dihydrobenzofuran

CAS No.: 633335-97-4

Cat. No.: B106634

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic characterization

of 5-Vinyl-2,3-dihydrobenzofuran, a key intermediate in the synthesis of various bioactive

molecules and materials. This document is intended for researchers, scientists, and drug

development professionals, offering in-depth analysis of its Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data. The focus is on the practical

application and interpretation of this data to ensure structural integrity and purity.

Introduction
5-Vinyl-2,3-dihydrobenzofuran is a heterocyclic compound featuring a dihydrobenzofuran

core substituted with a vinyl group. The precise characterization of this molecule is paramount

for its application in further synthetic endeavors, as its isomeric purity and structural

confirmation directly impact the outcome of subsequent reactions and the biological activity of

the final products. Spectroscopic methods provide a powerful, non-destructive means to

elucidate the molecular structure and confirm the identity of the synthesized compound. This

guide will delve into the expected spectroscopic signatures of 5-Vinyl-2,3-dihydrobenzofuran
and the experimental protocols to acquire them.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic

molecules in solution. For 5-Vinyl-2,3-dihydrobenzofuran, both ¹H and ¹³C NMR are essential

for unambiguous characterization.

¹H NMR Spectroscopy
The proton NMR spectrum of 5-Vinyl-2,3-dihydrobenzofuran is expected to exhibit distinct

signals corresponding to the aromatic, vinylic, and aliphatic protons of the dihydrofuran ring.

Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.2-7.3 m 2H Ar-H (H-4, H-6)

~6.7-6.8 d 1H Ar-H (H-7)

~6.6-6.7 dd 1H -CH=CH₂

~5.6-5.7 d 1H -CH=CH₂ (trans)

~5.1-5.2 d 1H -CH=CH₂ (cis)

~4.6 t 2H O-CH₂ (H-2)

~3.2 t 2H Ar-CH₂ (H-3)

Interpretation and Causality:

The aromatic protons (H-4, H-6, and H-7) will appear in the downfield region (δ 6.7-7.3 ppm)

due to the deshielding effect of the benzene ring current. The substitution pattern will lead to

a characteristic splitting pattern.

The vinyl protons will present a classic AMX spin system. The proton on the carbon attached

to the aromatic ring (-CH=CH₂) will be a doublet of doublets due to coupling with the two

terminal vinyl protons. The terminal protons (=CH₂) are diastereotopic and will appear as two
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distinct doublets, one for the proton cis and one for the proton trans to the rest of the

molecule.

The methylene protons of the dihydrofuran ring will appear as two triplets. The protons at the

2-position (O-CH₂) are adjacent to an oxygen atom, leading to a downfield shift (~4.6 ppm)

compared to the protons at the 3-position (Ar-CH₂) which are expected around 3.2 ppm. The

triplet multiplicity arises from coupling with the adjacent CH₂ group.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm) Assignment

~159-160 Ar-C-O (C-7a)

~137 -CH=CH₂

~131 Ar-C-CH=CH₂ (C-5)

~129 Ar-CH (C-4 or C-6)

~127 Ar-C (C-3a)

~125 Ar-CH (C-6 or C-4)

~116 -CH=CH₂

~109 Ar-CH (C-7)

~71 O-CH₂ (C-2)

~29 Ar-CH₂ (C-3)

Interpretation and Causality:

The carbon attached to the oxygen in the aromatic ring (C-7a) is expected to be the most

downfield of the aromatic carbons.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106634?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The vinyl carbons will appear in the region of δ 110-140 ppm. The substituted carbon of the

vinyl group (-CH=CH₂) will be further downfield than the terminal carbon (-CH=CH₂).

The aliphatic carbons of the dihydrofuran ring will be significantly upfield, with the carbon

adjacent to the oxygen (C-2) appearing around δ 71 ppm and the other methylene carbon

(C-3) around δ 29 ppm.

Experimental Protocol for NMR Data Acquisition:

Sample Preparation: Dissolve approximately 5-10 mg of 5-Vinyl-2,3-dihydrobenzofuran in

~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as

an internal standard.

Instrument Setup: Utilize a 400 MHz (or higher) NMR spectrometer. Ensure the instrument is

properly tuned and shimmed for optimal resolution.

¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Typical

parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition

time of 2-3 seconds.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A

larger number of scans will be required compared to ¹H NMR to achieve a good signal-to-

noise ratio.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Predicted IR Data
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Wavenumber (cm⁻¹) Intensity Assignment

3100-3000 Medium =C-H stretch (vinyl & aromatic)

2980-2850 Medium C-H stretch (aliphatic)

~1630 Medium C=C stretch (vinyl)

1600, 1480 Medium-Strong C=C stretch (aromatic)

~1230 Strong C-O stretch (aryl ether)

990, 910 Strong =C-H bend (vinyl out-of-plane)

Interpretation and Causality:

The presence of both sp² and sp³ hybridized C-H bonds will be evident from the C-H

stretching vibrations above and below 3000 cm⁻¹, respectively.[1][2]

A key absorption for the vinyl group is the C=C stretching vibration around 1630 cm⁻¹.[3]

The aromatic ring will show characteristic C=C stretching absorptions at approximately 1600

and 1480 cm⁻¹.[1]

A strong band around 1230 cm⁻¹ is indicative of the aryl ether C-O bond stretch.

The out-of-plane bending vibrations for the vinyl group at ~990 and 910 cm⁻¹ are highly

characteristic and confirm its presence.[4]

Experimental Protocol for IR Data Acquisition (Attenuated Total Reflectance - ATR):

Instrument Setup: Use a Fourier-Transform Infrared (FT-IR) spectrometer equipped with an

ATR accessory.

Background Scan: Record a background spectrum of the clean ATR crystal.

Sample Application: Place a small drop of the neat liquid sample of 5-Vinyl-2,3-
dihydrobenzofuran directly onto the ATR crystal.
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Spectrum Acquisition: Acquire the sample spectrum. Typically, 16-32 scans are co-added to

improve the signal-to-noise ratio.

Data Processing: The resulting spectrum is typically displayed in terms of transmittance or

absorbance versus wavenumber.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

Molecular Ion (M⁺•): m/z 146. This peak corresponds to the molecular weight of 5-Vinyl-2,3-
dihydrobenzofuran (C₁₀H₁₀O).

Key Fragmentation Patterns:

m/z 145 [M-H]⁺: Loss of a hydrogen radical.

m/z 131 [M-CH₃]⁺: Loss of a methyl radical, likely after rearrangement.

m/z 118 [M-C₂H₄]⁺: Retro-Diels-Alder type fragmentation of the dihydrofuran ring, leading

to the loss of ethene. This is a characteristic fragmentation for dihydrobenzofurans.

m/z 117 [M-CHO]⁺: Loss of a formyl radical.

m/z 91: Tropylium ion, a common fragment for alkyl-substituted benzene rings.

Interpretation and Causality:

The fragmentation pattern in EI-MS is a result of the high-energy ionization process causing

the molecular ion to break apart in characteristic ways. The stability of the resulting fragments

dictates the observed peaks. The retro-Diels-Alder fragmentation is a particularly diagnostic

pathway for the dihydrofuran ring system.

Experimental Protocol for MS Data Acquisition (GC-MS):
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Sample Introduction: Inject a dilute solution of the compound into a Gas Chromatograph

(GC) coupled to a Mass Spectrometer. The GC will separate the compound from any

impurities.

Ionization: As the compound elutes from the GC column, it enters the ion source of the mass

spectrometer, where it is ionized, typically by electron impact (EI).

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., a quadrupole).

Detection: The separated ions are detected, and a mass spectrum is generated.

Integrated Spectroscopic Analysis Workflow
The confirmation of the structure of 5-Vinyl-2,3-dihydrobenzofuran relies on the cohesive

interpretation of all spectroscopic data. The following workflow illustrates this integrated

approach.

Synthesis & Purification

Spectroscopic Analysis

Data Interpretation & Verification

Synthesis of
5-Vinyl-2,3-dihydrobenzofuran

Purification
(e.g., Chromatography)

NMR Spectroscopy
(¹H & ¹³C)

IR Spectroscopy

Mass Spectrometry

Correlative
Interpretation Structural Verification

Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and spectroscopic verification of 5-Vinyl-2,3-
dihydrobenzofuran.
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Conclusion
The structural elucidation of 5-Vinyl-2,3-dihydrobenzofuran is reliably achieved through a

combination of NMR, IR, and MS techniques. Each method provides a unique and

complementary piece of the structural puzzle. By understanding the expected spectroscopic

data and the principles behind their interpretation, researchers can confidently verify the

identity and purity of this important synthetic intermediate, ensuring the integrity of their

subsequent scientific investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b106634/docs#spectroscopic-
characterization-of-5-vinyl-2-3-dihydrobenzofuran-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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